YCW-E11
Overview
Description
YCW-E11 is a inhibitor of antiapoptotic Bcl-2 family proteins.
Scientific Research Applications
Extracurricular Youth Scientific Work (YSW)
In the context of youth scientific work, the use of YCW-E11 facilitates the development of 4C skills (creativity, critical thinking, collaboration, and communication) in students. This becomes particularly relevant in online settings during pandemics like COVID-19, where traditional educational approaches are challenged. It highlights the need for integrated coaching and the use of applications to support these extracurricular activities, emphasizing communication development, and module needs (Arifin et al., 2020).
Science and Technology Debate
YCW-E11 is implicated in debates surrounding science and technology, especially in areas where new technologies challenge or improve upon 'nature', such as in genomics or synthetic biology. These debates focus on the ethical, legal, and social aspects of scientific research, where YCW-E11 could play a role in public engagement and guiding research and development (Schuurbiers & Fisher, 2009).
Modified Yeast Cell Wall (YCW) Extracts in Dairy Ewes
Research on YCW, closely related to YCW-E11, reveals its efficacy in increasing the excretion of aflatoxins in dairy ewes. This suggests its potential application in reducing the absorption and promoting the elimination of harmful substances in animal feeds, thereby protecting livestock from chronic exposure to aflatoxins (Firmin et al., 2011).
Education and Outreach Programs
The integration of YCW-E11 in youth science workshops is significant in stimulating students' interest in science and motivating them to pursue STEM careers. These workshops also provide graduate students with opportunities to enhance their science communication skills and engage with the public, thereby enhancing public understanding of science (Kompella et al., 2020).
properties
CAS RN |
1519043-97-0 |
|---|---|
Product Name |
YCW-E11 |
Molecular Formula |
C21H19ClN4 |
Molecular Weight |
362.86 |
IUPAC Name |
N-(2-(3-(3,5-dichlorophenyl)ureido)ethyl)-3-(2-(3,4-dihydroxyphenoxy)phenyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C21H18N4.ClH/c1-25(2)20-14-19(16-9-11-22-12-10-16)21(24-23-20)18-8-7-15-5-3-4-6-17(15)13-18;/h3-14H,1-2H3;1H |
InChI Key |
YCTPOOSUMJYWMU-UHFFFAOYSA-N |
SMILES |
CN(C)C1=NN=C(C2=CC(C=CC=C3)=C3C=C2)C(C4=CC=NC=C4)=C1.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
YCW-E11; YCW E11; YCWE11; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-({3-[(3,5-dimethoxyphenyl)amino]quinoxalin-2-yl}sulfamoyl)phenyl]-3-methoxy-4-methylbenzamide](/img/structure/B1193789.png)
